Cas no 28369-92-8 (2-Methyl-6-phenoxypyridine)

2-Methyl-6-phenoxypyridine structure
2-Methyl-6-phenoxypyridine structure
Product Name:2-Methyl-6-phenoxypyridine
CAS No:28369-92-8
MF:C12H11NO
MW:185.221843004227
CID:2839192
PubChem ID:12959694
Update Time:2025-04-21

2-Methyl-6-phenoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-phenoxypyridine
    • DTXSID10514042
    • DTXCID40464849
    • Pyridine, 2-methyl-6-phenoxy-
    • FYNVZFPMUXKVNF-UHFFFAOYSA-N
    • SCHEMBL4359483
    • 28369-92-8
    • 6-Phenoxy-2-picoline
    • 2-Methyl-6-phenoxypyridine
    • Inchi: 1S/C12H11NO/c1-10-6-5-9-12(13-10)14-11-7-3-2-4-8-11/h2-9H,1H3
    • InChI Key: FYNVZFPMUXKVNF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC=C(C)N=1

Computed Properties

  • Exact Mass: 185.084063974Da
  • Monoisotopic Mass: 185.084063974Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22.1Ų
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